Cas no 109300-31-4 (4-methoxy-n-(5-methyl-1,2-oxazol-3-yl)benzamide)

4-methoxy-n-(5-methyl-1,2-oxazol-3-yl)benzamide structure
109300-31-4 structure
Product Name:4-methoxy-n-(5-methyl-1,2-oxazol-3-yl)benzamide
CAS No:109300-31-4
MF:C12H12N2O3
MW:232.235282897949
CID:1188528
PubChem ID:670263
Update Time:2025-04-20

4-methoxy-n-(5-methyl-1,2-oxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-n-(5-methyl-1,2-oxazol-3-yl)benzamide
    • AA-504/32992036
    • Benzamide, 4-methoxy-N-(5-methyl-3-isoxazolyl)-
    • AC1LDNDE
    • SMR000107219
    • ACMC-20mc6i
    • Oprea1_525724
    • Oprea1_544423
    • MLS000111294
    • AA-504/32992036; Benzamide, 4-methoxy-N-(5-methyl-3-isoxazolyl)-; AC1LDNDE; SMR000107219; ACMC-20mc6i; Oprea1_525724; Oprea1_544423; MLS000111294;
    • BDBM39566
    • cid_670263
    • STK033938
    • Q27208483
    • Cambridge id 6615860
    • DTXSID50349991
    • CHEMBL1518161
    • CHEBI:120543
    • InChI=1/C12H12N2O3/c1-8-7-11(14-17-8)13-12(15)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H,13,14,15
    • 4-methoxy-N-(5-methylisoxazol-3-yl)benzamide
    • 109300-31-4
    • AB00112279-01
    • AKOS000646911
    • HMS2404A19
    • 4-methoxy-N-(5-methyl-3-isoxazolyl)benzamide
    • Inchi: 1S/C12H12N2O3/c1-8-7-11(14-17-8)13-12(15)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H,13,14,15)
    • InChI Key: NCSMCVZNYCCOGI-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=N1)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 232.08486
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.36
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